Cas no 6937-52-6 (Benzamide,4-methyl-N,N-bis(1-methylethyl)-)

• Product Name: Benzamide,4-methyl-N,N-bis(1-methylethyl)-
• CAS No: 6937-52-6
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD00448125
• CID: 526478
• PubChem ID: 81352
• Update Time: 2025-09-25

Benzamide,4-methyl-N,N-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-methyl-N,N-bis(1-methylethyl)-
• 4-methyl-N,N-di(propan-2-yl)benzamide
• 4-methyl-N,N-diisopropylbenzamide
• AC1L3159
• AC1Q5DVQ
• AG-G-69815
• AR-1H8029
• CTK5C9552
• N,N-diisopropyl-4-methylbenzamide
• N,N-DIISOPROPYL-4-TOLUAMIDE
• N,N-Diisopropyl-p-toluamid
• N,N-di-isopropyl-p-toluamide
• N,N-diisopropyltoluamide
• NSC20057
• NSC-20057
• E89456
• AI3-30161
• Benzamide, 4-methyl-N,N-bis(1-methylethyl)-
• N,N-Diisopropyl-p-toluamide
• SCHEMBL12988880
• DTXSID60219454
• CS-0196092
• NSC 20057
• MFCD00448125
• 6937-52-6
• AKOS003850569

• MDL： MFCD00448125
• Inchi： 1S/C14H21NO/c1-10(2)15(11(3)4)14(16)13-8-6-12(5)7-9-13/h6-11H,1-5H3
• InChI Key： QVMNBKJQKYNCHD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 219.16243
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluamides